Cas no 1797271-91-0 (1'-(2-methylbenzoyl)-3H-spiro[2-benzofuran-1,4'-piperidine]-3-one)

• Product Name: 1'-(2-methylbenzoyl)-3H-spiro[2-benzofuran-1,4'-piperidine]-3-one
• CAS No: 1797271-91-0
• MF: C₂₀H₁₉NO₃
• MW: 321.369765520096
• CID: 5371650
• Update Time: 2025-06-22

1'-(2-methylbenzoyl)-3H-spiro[2-benzofuran-1,4'-piperidine]-3-one Chemical and Physical Properties

Names and Identifiers

• 1'-(2-methylbenzoyl)spiro[2-benzofuran-3,4'-piperidine]-1-one
• 1'-(2-methylbenzoyl)-3H-spiro[2-benzofuran-1,4'-piperidine]-3-one

• Inchi： 1S/C20H19NO3/c1-14-6-2-3-7-15(14)18(22)21-12-10-20(11-13-21)17-9-5-4-8-16(17)19(23)24-20/h2-9H,10-13H2,1H3
• InChI Key： AURTVZLIZWHGLO-UHFFFAOYSA-N
• SMILES： O1C2(CCN(C(=O)C3=CC=CC=C3C)CC2)C2=CC=CC=C2C1=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-acylpiperidines N-benzoylpiperidines

Additional information on 1'-(2-methylbenzoyl)-3H-spiro[2-benzofuran-1,4'-piperidine]-3-one

Introduction to 1'-(2-methylbenzoyl)-3H-spiro[2-benzofuran-1,4'-piperidine]-3-one (CAS No. 1797271-91-0)

1'-(2-methylbenzoyl)-3H-spiro[2-benzofuran-1,4'-piperidine]-3-one (CAS No. 1797271-91-0) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as a spirocyclic derivative, is characterized by its unique structural features and potential therapeutic applications. The spirocyclic framework, which includes a benzofuran and a piperidine moiety, confers distinct chemical and biological properties that make it a promising candidate for drug development.

The chemical structure of 1'-(2-methylbenzoyl)-3H-spiro[2-benzofuran-1,4'-piperidine]-3-one is particularly noteworthy due to its spirocyclic nature. The spirocyclic structure is formed by the fusion of two rings at a single atom, which can lead to enhanced stability and unique conformational properties. The presence of the benzofuran ring, known for its aromaticity and electron-withdrawing properties, and the piperidine ring, which can act as a hydrogen bond acceptor or donor, contributes to the compound's overall reactivity and binding affinity.

Recent studies have highlighted the potential of 1'-(2-methylbenzoyl)-3H-spiro[2-benzofuran-1,4'-piperidine]-3-one in various therapeutic areas. One of the key areas of interest is its role as a potential inhibitor of specific enzymes involved in disease pathways. For instance, research has shown that this compound exhibits potent inhibitory activity against certain kinases, which are crucial enzymes in signal transduction pathways implicated in cancer and inflammatory diseases.

In addition to its enzymatic inhibition properties, 1'-(2-methylbenzoyl)-3H-spiro[2-benzofuran-1,4'-piperidine]-3-one has been investigated for its anti-inflammatory effects. Preclinical studies have demonstrated that this compound can effectively reduce inflammation by modulating the activity of pro-inflammatory cytokines and other mediators. This makes it a promising candidate for the treatment of chronic inflammatory conditions such as rheumatoid arthritis and Crohn's disease.

The pharmacokinetic profile of 1'-(2-methylbenzoyl)-3H-spiro[2-benzofuran-1,4'-piperidine]-3-one has also been studied extensively. Research indicates that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are essential for its development as an oral therapeutic agent. Its high bioavailability and low toxicity profile further support its potential for clinical use.

In terms of safety and toxicity, preclinical studies have shown that 1'-(2-methylbenzoyl)-3H-spiro[2-benzofuran-1,4'-piperidine]-3-one exhibits minimal adverse effects at therapeutic doses. This is an important consideration for drug development, as it ensures that the compound can be administered safely to patients without causing significant side effects.

The synthesis of 1'-(2-methylbenzoyl)-3H-spiro[2-benzofuran-1,4'-piperidine]-3-one has been optimized using modern synthetic techniques to improve yield and purity. Various synthetic routes have been explored to achieve efficient production on both laboratory and industrial scales. These methods often involve multi-step processes that include ring formation, functional group manipulation, and purification steps to ensure the final product meets stringent quality standards.

Clinical trials are currently underway to evaluate the efficacy and safety of 1'-(2-methylbenzoyl)-3H-spiro[2-benzofuran-1,4'-piperidine]-3-one in human subjects. Early results from Phase I trials have been promising, with the compound demonstrating good tolerability and pharmacodynamic activity in target tissues. These findings provide a strong foundation for advancing the compound into later-stage clinical trials.

In conclusion, 1'-(2-methylbenzoyl)-3H-spiro[2-benzofuran-1,4'-piperidine]-3-one (CAS No. 1797271-91-0) represents a promising candidate in the development of novel therapeutics for various diseases. Its unique chemical structure, combined with its favorable pharmacological properties and safety profile, positions it as a valuable asset in the pharmaceutical industry. Ongoing research continues to uncover new applications and optimize its use in clinical settings.